Cas no 1021226-39-0 (2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one
• CAS No: 1021226-39-0
• MF: C₂₀H₂₁ClN₆O₂
• MW: 412.872742414474
• CID: 5970927
• PubChem ID: 30857675
• Update Time: 2025-07-09

2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one
• 2-(4-chlorophenoxy)-1-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]ethanone
• VU0638791-1
• 1021226-39-0
• 2-(4-chlorophenoxy)-1-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone
• F5250-0087
• AKOS024502666

• Inchi： 1S/C20H21ClN6O2/c21-16-6-8-18(9-7-16)29-15-20(28)26-12-10-25(11-13-26)14-19-22-23-24-27(19)17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key： ANGXJRURCKEBQR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2N(C3=CC=CC=C3)N=NN=2)CC1)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 412.1414516g/mol
• Monoisotopic Mass: 412.1414516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one

Research Brief on 2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one (CAS: 1021226-39-0)

The compound 2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one (CAS: 1021226-39-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential mechanisms of action.

Recent studies have highlighted the compound's structural uniqueness, featuring a piperazine core tethered to a tetrazole moiety and a chlorophenoxy group. This configuration is believed to confer selective binding affinity towards specific biological targets, particularly in the central nervous system (CNS) and inflammatory pathways. Computational docking studies suggest that the compound may interact with G-protein-coupled receptors (GPCRs) and ion channels, although empirical validation is ongoing.

In vitro assays conducted in 2023 demonstrated that 2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one exhibits moderate inhibitory activity against serotonin and dopamine transporters, with IC50 values in the low micromolar range. These findings position the compound as a candidate for further investigation in neuropsychiatric disorders, such as depression and anxiety. Additionally, preliminary data indicate potential anti-inflammatory effects, possibly mediated through the modulation of NF-κB signaling.

The synthesis of this compound has been optimized in recent years, with a focus on improving yield and purity. A 2022 publication detailed a novel three-step synthetic route starting from commercially available 1-phenyl-1H-tetrazole-5-carbaldehyde, achieving an overall yield of 68%. Key steps include reductive amination and nucleophilic substitution, with HPLC purity exceeding 98%. These advancements are critical for scaling up production for preclinical studies.

Despite these promising results, challenges remain. Pharmacokinetic studies in rodent models revealed limited oral bioavailability (~25%), attributed to first-pass metabolism. Researchers are exploring prodrug strategies and formulation enhancements to address this limitation. Furthermore, the compound's safety profile requires thorough evaluation, as high doses (>50 mg/kg) were associated with transient hepatotoxicity in murine models.

In conclusion, 2-(4-chlorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one represents a multifaceted scaffold with therapeutic potential across CNS and inflammatory indications. Future research should prioritize target deconvolution, structure-activity relationship (SAR) optimization, and translational studies to unlock its full clinical potential.